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Compound of Interest

Compound Name: Hypericin

CAS No.: 68917-49-7

Cat. No.: B13386139

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Hypericin, a naturally occurring naphthodianthrone with significant

photosensitizing properties. Adherence to these procedural steps will minimize exposure risks

and ensure proper disposal, fostering a culture of safety and precision in your critical work.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Hypericin, a comprehensive PPE strategy is crucial due to its classification as

toxic if swallowed and its potential to cause skin sensitization.[1] The following table

summarizes the recommended PPE for various stages of handling.
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PPE Category Specification Rationale

Hand Protection

Wear suitable chemical

protection gloves tested

according to EN 374.[2]

Recommended materials

include polychloroprene, nitrile

rubber, butyl rubber, and

fluorinated rubber

(fluorocaoutchouc).[3]

To prevent skin contact and

potential allergic reactions.[1]

For special purposes, it is

recommended to check the

chemical resistance of the

gloves with the supplier.[2]

Eye and Face Protection

Use safety goggles with side

protection.[2] Chemical

goggles are also

recommended.[3]

To protect eyes from dust

particles and potential

splashes.

Skin and Body Protection

Wear a disposable, lint-free,

low-permeability fabric gown

with a solid front, long sleeves,

and tight-fitting cuffs.[4] A lab

coat is also a minimum

requirement.[5]

To prevent contamination of

personal clothing and skin.[2]

Respiratory Protection

A particulate filter device (EN

143), such as a P2 filter (filters

at least 94% of airborne

particles), is necessary when

dust formation is possible.[2]

An N95 surgical respirator

mask is also a suitable option.

[6]

To prevent inhalation of

Hypericin dust, which is

harmful if swallowed.[3][7]

Important Considerations:

Glove Changes: Change gloves regularly, at least hourly, or immediately if they are torn,

punctured, or contaminated.[4]
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Double Gloving: When compounding, administering, or disposing of hazardous drugs like

Hypericin, wearing two pairs of chemotherapy-rated gloves is required. The inner glove

should be worn under the gown cuff and the outer glove over the cuff.[4][6]

Contaminated Clothing: Contaminated work clothing should not be allowed out of the

workplace and should be laundered separately.[1][3]

Operational Plan for Handling Hypericin
Following a systematic operational plan minimizes the risk of exposure and ensures the

integrity of your experiments.

1. Preparation and Engineering Controls:

Work in a well-ventilated area. Use local and general ventilation to minimize dust and aerosol

formation.[2][8]

Ensure a safety shower and eye wash station are readily accessible.[8]

Restrict access to the area where Hypericin is handled. Post clear signage indicating the

presence of a hazardous substance.[4]

2. Handling the Compound:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Do not eat, drink, or smoke in the handling area.[1][3]

Wash hands thoroughly after handling and before breaks.[2][3]

Keep containers securely sealed when not in use.[3]

3. Accidental Spills:

Minor Spills:

Clean up spills immediately.[3]
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Wear impervious gloves and safety glasses.[3]

Use dry clean-up procedures and avoid generating dust.[3]

Vacuum up the spilled material using an explosion-proof machine designed for grounded

storage and use. Do not use air hoses for cleaning.[3]

Place the spilled material in a clean, dry, sealable, and labeled container for disposal.[3]

Major Spills:

Clear the area of all personnel and move upwind.[3]

Alert the appropriate safety personnel.[3]

Control personal contact with the substance by using appropriate protective equipment,

including a dust respirator.[3]

Prevent the spillage from entering drains, sewers, or water courses.[3]

Disposal Plan for Hypericin Waste
Proper disposal of Hypericin and contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Classification: This material and its container must be disposed of as hazardous

waste.[2]

Disposal Procedures:

Dispose of contents and containers in accordance with all local, regional, national, and

international regulations.[2]

Do not empty into drains.[2]

For unused medicine not on a specific flush list, mix the substance with an unappealing

material such as dirt, cat litter, or used coffee grounds.[9]

Place the mixture in a sealed plastic bag or other sealable container.[9]
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Dispose of the container in the household trash or as per institutional guidelines.[9]

Contaminated Packaging: Handle contaminated packages in the same way as the substance

itself.[10]

Visualizing the PPE Selection Workflow
To further clarify the decision-making process for selecting the appropriate PPE when handling

Hypericin, the following workflow diagram is provided.
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Start: Handling Hypericin

Assess Task and Potential for Exposure

Is Dust Generation
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Is There a Risk
of Splashes?

No
Add Respiratory Protection

(P2/N95 Respirator)

Yes

Standard PPE:
- Lab Coat/Gown

- Nitrile/Butyl Gloves
- Safety Goggles

No

Full PPE Required:
- Double Gloves

- Impermeable Gown
- Chemical Goggles

- Respiratory Protection

Yes

Follow Hazardous
Waste Disposal Plan

End

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling Hypericin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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